Cas no 1157110-30-9 (3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine)

• Product Name: 3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine
• CAS No: 1157110-30-9
• MF: C₁₀H₂₀N₄
• MW: 196.292601585388
• CID: 5166919
• PubChem ID: 43663212
• Update Time: 2025-11-02

3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [3-(Dimethylamino)propyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine
• n1,n1-Dimethyl-n3-((1-methyl-1h-pyrazol-5-yl)methyl)propane-1,3-diamine
• 1,3-Propanediamine, N1,N1-dimethyl-N3-[(1-methyl-1H-pyrazol-5-yl)methyl]-
• 3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine

• Inchi： 1S/C10H20N4/c1-13(2)8-4-6-11-9-10-5-7-12-14(10)3/h5,7,11H,4,6,8-9H2,1-3H3
• SMILES： N(CC1=CC=NN1C)CCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 149
• XLogP3: 0
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine

Comprehensive Overview of 3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine (CAS No. 1157110-30-9)

The compound 3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine (CAS No. 1157110-30-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and a dimethylaminopropyl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its applications in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

In recent years, the demand for heterocyclic compounds like 3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine has surged, driven by advancements in precision medicine and green chemistry. This compound’s structural modularity allows for tailored modifications, aligning with the growing trend of fragment-based drug design. Additionally, its potential role in crop protection formulations has attracted attention from the agrochemical sector, where sustainable pest control solutions are highly sought after.

The synthesis of CAS No. 1157110-30-9 involves multi-step organic reactions, often leveraging catalyzed cross-coupling techniques to achieve high yields and purity. Analytical methods such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. As AI-driven drug discovery gains traction, this compound’s computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling has become a focal point for researchers optimizing lead compounds.

From an industrial perspective, scalability and cost-effective synthesis of 3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine remain key challenges. Innovations in flow chemistry and biocatalysis are being explored to address these hurdles, reflecting broader shifts toward sustainable manufacturing. Furthermore, regulatory frameworks like REACH and FDA guidelines necessitate rigorous documentation of its safety and environmental impact, prompting collaborations between academia and industry.

Emerging trends such as personalized therapeutics and bio-based materials underscore the relevance of this compound. Its compatibility with click chemistry protocols also positions it as a valuable tool for bioconjugation applications, including diagnostic probes and targeted drug delivery systems. As the scientific community prioritizes open-access data, publications detailing its structure-activity relationships (SAR) are increasingly cited in interdisciplinary studies.

In conclusion, 3-(dimethylamino)propyl(1-methyl-1H-pyrazol-5-yl)methylamine (CAS No. 1157110-30-9) exemplifies the intersection of cutting-edge chemistry and real-world applications. Its adaptability across life sciences and material innovation ensures its continued prominence in research pipelines. For laboratories and manufacturers, staying abreast of its synthetic advancements and regulatory updates is essential to leveraging its full potential.